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Compound of Interest

Compound Name: ER-27319 maleate

Cat. No.: B1671605 Get Quote

ER-27319 Maleate Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of ER-27319
maleate. Adherence to these guidelines is crucial for maintaining the compound's integrity and

ensuring reliable experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid ER-27319 maleate?

A1: For long-term storage, it is recommended to store solid ER-27319 maleate at -20°C for up

to three years or at 4°C for up to two years.[1] For shorter periods, storage at +4°C with

desiccation is also advised.[2][3]

Q2: How should I prepare and store stock solutions of ER-27319 maleate?

A2: Stock solutions are typically prepared in dimethyl sulfoxide (DMSO).[1][2] For optimal

stability, it is recommended to aliquot the stock solution into single-use volumes to avoid

repeated freeze-thaw cycles.[1] Store these aliquots at -80°C for up to six months or at -20°C

for up to one month.[1][4]

Q3: What is the solubility of ER-27319 maleate?
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A3: ER-27319 maleate is soluble in DMSO up to 125 mg/mL (315.31 mM) and in water up to

29.71 mg/mL (75 mM).[1][2] Note that for high concentrations in DMSO, ultrasonic assistance

may be necessary.[1]

Q4: Is ER-27319 maleate sensitive to light?

A4: While specific photostability data is not readily available, it is good laboratory practice to

protect all research compounds from prolonged exposure to light. Store the solid compound

and its solutions in light-protecting containers or in the dark.

Q5: What are the general handling precautions for ER-27319 maleate?

A5: Handle ER-27319 maleate in a well-ventilated area, preferably in a chemical fume hood.[5]

Avoid the formation of dust and aerosols.[5] Personal protective equipment, including safety

glasses and chemical-resistant gloves, should be worn.[5] Avoid exposure to heat and

moisture.[5]

Troubleshooting Guide
Q1: I left my stock solution of ER-27319 maleate at room temperature for a few hours. Is it still

usable?

A1: While there is no specific data on the short-term stability of ER-27319 maleate solutions at

room temperature, it is generally recommended to minimize such exposures. If the exposure

was for a short period, the solution may still be viable for non-critical experiments. However, for

sensitive assays, it is advisable to use a freshly prepared solution or an aliquot that has been

stored correctly to ensure the accuracy of your results.

Q2: My ER-27319 maleate solution appears to have precipitated after thawing. What should I

do?

A2: Precipitation upon thawing can sometimes occur, especially with concentrated stock

solutions. Gently warm the vial to 37°C and vortex or sonicate to redissolve the compound

completely before use. Ensure the compound is fully dissolved before making further dilutions.

Q3: Can I store my ER-27319 maleate stock solution at 4°C?
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A3: It is not recommended to store stock solutions of ER-27319 maleate at 4°C for extended

periods. The stability of the compound in solution is significantly better at -20°C or -80°C.[1][4]

Storing at 4°C may lead to degradation and reduce the shelf-life of the solution.

Data Summary
Table 1: Recommended Storage Conditions for ER-27319 Maleate

Form
Storage
Temperature

Duration Source

Solid -20°C 3 years [1]

Solid 4°C 2 years [1]

Solid +4°C (desiccated) Not specified [2][3]

In DMSO -80°C 6 months [1][4]

In DMSO -20°C 1 month [1][6]

Experimental Protocols
While specific stability testing protocols for ER-27319 maleate are not publicly available, a

general approach to assessing compound stability in solution can be outlined.

Protocol: General Protocol for Assessing Solution Stability

Solution Preparation: Prepare a stock solution of ER-27319 maleate in a relevant solvent

(e.g., DMSO) at a known concentration.

Initial Analysis (T=0): Immediately after preparation, analyze the solution using a suitable

analytical method such as High-Performance Liquid Chromatography (HPLC) to determine

the initial purity and concentration.

Storage: Aliquot the solution into several vials and store them under the desired conditions

(e.g., different temperatures, light/dark conditions).
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Time-Point Analysis: At regular intervals (e.g., 1, 2, 4, 8 weeks), retrieve an aliquot from each

storage condition.

Sample Analysis: Analyze the retrieved aliquots using the same HPLC method as in the

initial analysis.

Data Evaluation: Compare the purity and concentration of the stored samples to the initial

T=0 sample. A significant decrease in purity or concentration indicates degradation of the

compound under those storage conditions.
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Experimental Workflow for ER-27319 Maleate Handling

Solid Compound Handling

Solution Preparation and Storage

Experimental Use

Receive ER-27319 Maleate

Store Solid at -20°C or +4°C (desiccated)

Weigh appropriate amount in a fume hood

Dissolve in appropriate solvent (e.g., DMSO)

Aliquot into single-use vials

Store aliquots at -20°C or -80°C

Thaw a single aliquot

Use in experiment

Discard unused portion
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Caption: A general workflow for handling and storing ER-27319 maleate to ensure compound

integrity.

Troubleshooting Common Stability Issues

Issue Identification

Recommended Actions

Encountered a potential stability issue?

Precipitation in solution after thawing? Accidental exposure to non-ideal conditions? Inconsistent or unexpected experimental results?

Gently warm and sonicate to redissolve. For critical experiments, use a fresh aliquot. Verify storage conditions and handling procedures.

Prepare a fresh stock solution.

If issues persist

Click to download full resolution via product page

Caption: A decision-making guide for troubleshooting common issues related to ER-27319
maleate stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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